Cas no 64727-35-1 (2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid)

2-{(tert-Butoxy)carbonylamino}-4-methylpentanoic acid is a protected derivative of leucine, featuring a tert-butoxycarbonyl (Boc) group on the amino functionality. This compound is widely utilized in peptide synthesis, where the Boc group serves as a temporary protecting group for the α-amino moiety, enabling selective deprotection under mild acidic conditions. Its sterically hindered structure enhances stability during coupling reactions, reducing side reactions. The carboxyl group remains free for activation and incorporation into peptide chains. This reagent is particularly valuable in solid-phase peptide synthesis (SPPS) and other applications requiring orthogonal protection strategies. Its high purity and consistent performance make it a reliable choice for researchers in medicinal chemistry and biochemistry.
2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid structure
64727-35-1 structure
Product Name:2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid
CAS No:64727-35-1
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD00076949
CID:417594
PubChem ID:268473
Update Time:2025-05-27

2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • Leucine, N-[(1,1-dimethylethoxy)carbonyl]-
    • 2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid
    • AB02917
    • AKOS000200168
    • BOC-[15N]LEU-OH;146953-81-3
    • MDXGYYOJGPFFJL-UHFFFAOYSA-N
    • BIM-0013708.P001
    • Boc-D-Leu-OH HO
    • F78651
    • Boc-Leu-OH.H2O
    • NCGC00246417-02
    • SY023188
    • (Tert-butoxycarbonyl)leucine
    • 2-tert-butoxycarbonylamino-4-methylvaleric acid
    • 2-{[(tert-butoxy)carbonyl]amino}-4-methylpentanoic acid
    • NSC-108690
    • EN300-29803
    • A923728
    • NSC108690
    • (tert-Butoxycarbonyl)DL-leucine
    • STR07765
    • 2-(tert-Butoxycarbonylamino)-4-methylpentanoic acid
    • SCHEMBL17559
    • N-t-boc-leucine
    • n-boc-dl-leucine
    • SMSF0004503
    • 146953-81-3
    • 2-[(tert-Butoxycarbonyl)amino]-4-methylpentanoic acid, AldrichCPR
    • AB01725
    • CB06746
    • NCGC00246417-01
    • CS-0454523
    • AB02681
    • 2-((tert-butoxycarbonyl)amino)-4-methylpentanoic acid
    • N-tert-Butoxycarbonyl-L-leucine
    • BCP12910
    • 4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • BOC-DL-LEU-OH
    • AKOS023263462
    • 64727-35-1
    • Leucine, N-tert-butyl ester, L-
    • AB00656962-07
    • FT-0636812
    • Z285919524
    • 2-[(tert-butoxycarbonyl)amino]-4-methylpentanoic acid
    • CHEMBL1740865
    • N-(tert-Butoxycarbonyl)-L-leucine monohydrate
    • Boc-L-2-aminovaleric acid
    • L-Leucine,1-dimethylethoxy)carbonyl]-
    • FT-0637460
    • BOC-[15N]LEU-OH
    • boc-dl-leucine
    • 53296-34-7
    • CBMicro_013750
    • STK525783
    • DB-254082
    • N-(tert-butoxycarbonyl)leucine
    • BBL028156
    • Boc-L-Leucine monohydrate
    • DB-042026
    • MDL： MFCD00076949
    • Inchi： 1S/C11H21NO4/c1-7(2)6-8(9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)
    • InChI Key： MDXGYYOJGPFFJL-UHFFFAOYSA-N
    • SMILES： O(C(NC(C(=O)O)CC(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 231.14705815g/mol
  • Monoisotopic Mass: 231.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.6Ų

2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid Pricemore >>

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2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:64727-35-1)2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid
Order Number:A923728
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:37
Price ($):315.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:64727-35-1)2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid
A923728
Purity:99%
Quantity:25g
Price ($):315.0
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